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Compound of Interest

Compound Name: Rubriflordilactone B

Cat. No.: B1246190

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Rubriflordilactone B, a complex bisnortriterpenoid isolated from Schisandra rubriflora. This

document is intended to serve as a valuable resource for researchers engaged in natural

product synthesis, characterization, and drug discovery. The intricate structure of

Rubriflordilactone B, coupled with the existence of its naturally occurring stereoisomer,

pseudorubriflordilactone B, necessitates a careful examination of its spectroscopic properties

for unambiguous identification.

Executive Summary
Rubriflordilactone B is a heptacyclic natural product that has garnered significant attention

due to its unique molecular architecture and promising anti-HIV activity.[1][2] Initial structural

elucidation was based on spectroscopic analysis and confirmed by X-ray crystallography.

However, subsequent total syntheses revealed a discrepancy between the NMR data of the

synthetic compound (matching the crystal structure) and the originally reported NMR data for

the isolated natural product. This led to the identification of "pseudorubriflordilactone B," a

stereoisomer of Rubriflordilactone B, as the compound corresponding to the initial NMR
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spectra.[3][4] This guide presents the spectroscopic data for the crystallographically defined

Rubriflordilactone B.

Mass Spectrometry (MS) Data
High-resolution mass spectrometry (HRMS) is a critical tool for determining the elemental

composition of a molecule. The HRMS data for Rubriflordilactone B confirms its molecular

formula as C₂₈H₃₀O₆.

Ion
Calculated
Mass (m/z)

Observed
Mass (m/z)

Method Reference

[M+Na]⁺ 485.1940 485.1942 ESI [3]

Infrared (IR) Spectroscopy Data
Infrared spectroscopy provides information about the functional groups present in a molecule.

The IR spectrum of Rubriflordilactone B shows characteristic absorption bands

corresponding to its lactone and other carbonyl functionalities, as well as carbon-carbon double

bonds.

Wavenumber (cm⁻¹)
Functional Group
Assignment

Reference

1765 γ-Lactone carbonyl [3]

1688 α,β-Unsaturated ketone [3]

1630 C=C stretch [3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data
NMR spectroscopy is the most powerful technique for elucidating the detailed structure of

organic molecules. The following tables summarize the ¹H and ¹³C NMR data for

Rubriflordilactone B, recorded in CDCl₃.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/publication/301708429_Total_Synthesis_of_Rubriflordilactone_B
https://pubs.acs.org/doi/abs/10.1021/acs.orglett.6b00057
https://www.benchchem.com/product/b1246190/docs?utm_src=pdf-body#spectroscopic-profile-of-rubriflordilactone-b-a-technical-guide
https://www.benchchem.com/product/b1246190/docs?utm_src=pdf-body#spectroscopic-profile-of-rubriflordilactone-b-a-technical-guide
https://www.researchgate.net/publication/301708429_Total_Synthesis_of_Rubriflordilactone_B
https://www.benchchem.com/product/b1246190/docs?utm_src=pdf-body#spectroscopic-profile-of-rubriflordilactone-b-a-technical-guide
https://www.researchgate.net/publication/301708429_Total_Synthesis_of_Rubriflordilactone_B
https://www.researchgate.net/publication/301708429_Total_Synthesis_of_Rubriflordilactone_B
https://www.researchgate.net/publication/301708429_Total_Synthesis_of_Rubriflordilactone_B
https://www.benchchem.com/product/b1246190/docs?utm_src=pdf-body#spectroscopic-profile-of-rubriflordilactone-b-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹H NMR Data (500 MHz, CDCl₃)

Position
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Reference

5 7.15 s [3]

7 5.92 d 9.9 [3]

8 6.22 d 9.9 [3]

11α 2.22 dd 14.0, 5.0 [3]

11β 2.91 d 14.0 [3]

15 4.90 s [3]

17 4.63 s [3]

20 3.16 m [3]

22 5.17 d 9.5 [3]

23 6.01 s [3]

25 1.07 s [3]

26 1.10 s [3]

27 1.25 d 7.0 [3]

28 1.84 s [3]

¹³C NMR Data (125 MHz, CDCl₃)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/publication/301708429_Total_Synthesis_of_Rubriflordilactone_B
https://www.researchgate.net/publication/301708429_Total_Synthesis_of_Rubriflordilactone_B
https://www.researchgate.net/publication/301708429_Total_Synthesis_of_Rubriflordilactone_B
https://www.researchgate.net/publication/301708429_Total_Synthesis_of_Rubriflordilactone_B
https://www.researchgate.net/publication/301708429_Total_Synthesis_of_Rubriflordilactone_B
https://www.researchgate.net/publication/301708429_Total_Synthesis_of_Rubriflordilactone_B
https://www.researchgate.net/publication/301708429_Total_Synthesis_of_Rubriflordilactone_B
https://www.researchgate.net/publication/301708429_Total_Synthesis_of_Rubriflordilactone_B
https://www.researchgate.net/publication/301708429_Total_Synthesis_of_Rubriflordilactone_B
https://www.researchgate.net/publication/301708429_Total_Synthesis_of_Rubriflordilactone_B
https://www.researchgate.net/publication/301708429_Total_Synthesis_of_Rubriflordilactone_B
https://www.researchgate.net/publication/301708429_Total_Synthesis_of_Rubriflordilactone_B
https://www.researchgate.net/publication/301708429_Total_Synthesis_of_Rubriflordilactone_B
https://www.researchgate.net/publication/301708429_Total_Synthesis_of_Rubriflordilactone_B
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position Chemical Shift (δ, ppm) Reference

1 134.8 [3]

2 130.4 [3]

3 144.2 [3]

4 124.5 [3]

5 118.4 [3]

6 198.3 [3]

7 128.4 [3]

8 162.8 [3]

9 51.2 [3]

10 52.3 [3]

11 38.1 [3]

12 139.1 [3]

13 133.5 [3]

14 149.2 [3]

15 84.1 [3]

16 173.2 [3]

17 82.1 [3]

18 48.9 [3]

19 42.1 [3]

20 45.3 [3]

21 170.1 [3]

22 78.9 [3]

23 121.5 [3]
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24 151.8 [3]

25 28.9 [3]

26 21.8 [3]

27 15.3 [3]

28 9.8 [3]

Experimental Protocols
The spectroscopic data presented in this guide were obtained using standard analytical

techniques. The following provides a general overview of the methodologies. For detailed

experimental procedures, please refer to the cited literature.

Mass Spectrometry
High-resolution mass spectra were typically acquired on a time-of-flight (TOF) or Fourier-

transform ion cyclotron resonance (FT-ICR) mass spectrometer using electrospray ionization

(ESI). Samples were dissolved in a suitable solvent such as methanol or acetonitrile and

introduced into the mass spectrometer via direct infusion or after liquid chromatography

separation.

Infrared Spectroscopy
IR spectra were recorded on a Fourier-transform infrared (FTIR) spectrometer. Samples were

typically prepared as a thin film on a salt plate (e.g., NaCl or KBr) or as a KBr pellet.

NMR Spectroscopy
NMR spectra were recorded on high-field NMR spectrometers (typically 500 MHz or higher for

¹H). Samples were dissolved in deuterated chloroform (CDCl₃) containing tetramethylsilane

(TMS) as an internal standard. ¹H and ¹³C NMR spectra were acquired using standard pulse

sequences. Structural assignments were confirmed using 2D NMR techniques such as COSY

(Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC

(Heteronuclear Multiple Bond Correlation).
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Workflow for Spectroscopic Analysis of
Rubriflordilactone B
The following diagram illustrates the general workflow for the isolation and spectroscopic

characterization of a natural product like Rubriflordilactone B.
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Isolation & Purification

Spectroscopic Analysis

Schisandra rubriflora Plant Material
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Crude Extract
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Pure Rubriflordilactone B

Mass Spectrometry (MS) Infrared (IR) Spectroscopy
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Click to download full resolution via product page

General workflow for the isolation and spectroscopic characterization of Rubriflordilactone B.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1246190/docs?utm_src=pdf-body-img#spectroscopic-profile-of-rubriflordilactone-b-a-technical-guide
https://www.benchchem.com/product/b1246190/docs?utm_src=pdf-body#spectroscopic-profile-of-rubriflordilactone-b-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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